N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]pyridine-4-carboxamide

• IUPAC Name: N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H15N3OS/c1-11-3-4-14(12(2)9-11)15-10-22-17(19-15)20-16(21)13-5-7-18-8-6-13/h3-10H,1-2H3,(H,19,20,21)
• InChI Key: IBQLKKBLBXJSGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=NC=C3)C
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the combination of appropriate starting materials, likely including a pyridine derivative, a thiazole precursor, and a carboxylic acid or its derivative. The Biginelli reaction, a three-component condensation, is commonly employed for constructing dihydropyrimidines like this compound.

Molecular Structure Analysis

• An anti-clinal conformation of the carbonyl group.

Physical And Chemical Properties Analysis

• Chemical Properties :
  • Spectroscopic characterization: FTIR spectrum available

Scientific Research Applications

Synthesis and Material Applications

• The synthesis of novel heterocyclic compounds including those with a thiazol-2-yl group has been explored for the dyeing of polyester fibers, highlighting their potential in material science for creating biologically active and sterile fabrics with specific color characteristics and fastness properties (Khalifa et al., 2015).
• New polyamides based on pyridine and aromatic diamines synthesis showcased the creation of materials with enhanced thermal stability and excellent solubility in polar solvents, indicating their utility in engineering and material applications (Faghihi & Mozaffari, 2008).

Biological Activities

• Compounds with a pyridine-3-carboxamide structure have been evaluated for their antimycobacterial activity, demonstrating significant efficacy against tuberculosis strains, including multi- and extensive drug-resistant variants, suggesting their potential in addressing global health challenges related to tuberculosis (Moraski et al., 2011).
• The exploration of propenone derivatives in the synthesis of cytotoxic heterocyclic compounds has shown promising results in vitro against cancer cell lines, highlighting the therapeutic potential of such compounds in oncology (Mansour et al., 2020).

Molecular Interaction Studies

• Detailed molecular interaction studies of related compounds have been conducted to understand their binding mechanisms with specific receptors, such as the CB1 cannabinoid receptor, offering insights into drug design and pharmacological applications (Shim et al., 2002).

Environmental and Synthetic Chemistry Applications

• The synthesis of 1,8-naphthyridine and isoxazole derivatives through a three-component, one-pot synthesis method showcases the efficiency of such processes in creating complex molecules, with implications for environmental sustainability in chemical synthesis (Guleli et al., 2019).

Safety and Hazards

While specific safety information for this compound is not provided, it is essential to handle all chemical substances with care. Thiazoles, in general, have diverse biological activities.